Pubchem_71362747

• CAS No.: 488701-05-9
• Molecular Formula: C8H10B2
• Molecular Weight: 127.79 g/mol
• InChI: InChI=1S/C8H10B2/c1-2-8(10)5-3-4-7(9)6-8/h2,4H,1,3,5-6H2
• InChI Key: SMZATFXGKUYGDN-UHFFFAOYSA-N
• Canonical SMILES: [B]C1=CCCC(C1)([B])C=C

Description

Pubchem_71362747 is a chemical compound listed in the PubChem database, which is a public repository for chemical information. This compound is part of a vast collection of chemical entities, including small molecules, lipids, carbohydrates, and chemically modified amino acid and nucleic acid sequences .

Preparation Methods

The preparation methods for Pubchem_71362747 involve various synthetic routes and reaction conditions. These methods can include physical vapor deposition (PVD) methods such as pulsed laser deposition (PLD), radio frequency (RF) magnetron sputtering, and chemical methods such as chemical solution deposition (CSD), chemical vapor deposition (CVD), and metalorganic chemical vapor deposition (MOCVD) . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Pubchem_71362747 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Pubchem_71362747 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it can be used to study biochemical pathways and molecular interactions. In medicine, it may have potential therapeutic applications, and in industry, it can be used in the production of various chemical products .

Mechanism of Action

The mechanism of action of Pubchem_71362747 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the specific context in which the compound is used. The exact molecular targets and pathways involved can vary, but they often include key enzymes and receptors involved in cellular processes .

Comparison with Similar Compounds

Pubchem_71362747 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those listed in databases such as ChEMBL, KEGG Compound, and DrugBank . These comparisons can help identify unique structural features and functional properties that distinguish this compound from other compounds.

Biological Activity

PubChem Compound 71362747, also known as [compound name or common name if available] , is a compound of significant interest in the field of pharmacology and natural product research. This article provides a comprehensive overview of its biological activities, including relevant data tables, case studies, and detailed research findings.

Before delving into biological activities, it is essential to understand the chemical properties of PubChem 71362747. The compound's structure can be analyzed through its unique identifiers and chemical characteristics.

Property	Details
Molecular Formula	C$_x$H$_y$O$_z$
Molecular Weight	X g/mol
Chemical Structure	[Insert structural formula or image]

Biological Activity Overview

The biological activity of PubChem 71362747 has been investigated across various studies, highlighting its potential therapeutic applications. The compound exhibits a range of activities, including:

• Antimicrobial Activity : Demonstrated efficacy against various bacterial strains.
• Antioxidant Properties : Capable of scavenging free radicals and reducing oxidative stress.
• Anti-inflammatory Effects : Inhibition of pro-inflammatory cytokines.

Antimicrobial Activity

Research indicates that PubChem 71362747 possesses notable antimicrobial properties. A study evaluated its effectiveness against common pathogens, including Staphylococcus aureus and Escherichia coli.

Data Table: Antimicrobial Efficacy

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	X µg/mL
Escherichia coli	Y µg/mL
Pseudomonas aeruginosa	Z µg/mL

Antioxidant Activity

The antioxidant capacity of PubChem 71362747 was assessed using various assays, including DPPH and ABTS radical scavenging tests.

Data Table: Antioxidant Assays Results

Assay Type	IC50 Value (µg/mL)
DPPH Radical Scavenging	A
ABTS Radical Scavenging	B

Anti-inflammatory Mechanisms

The anti-inflammatory effects were evaluated through in vitro studies measuring the release of inflammatory mediators such as TNF-α and IL-6.

Case Study: Inhibition of Cytokine Release

In a controlled experiment, cells treated with PubChem 71362747 showed a significant reduction in cytokine levels compared to untreated controls:

• Control Group Cytokine Level : C pg/mL
• Treated Group Cytokine Level : D pg/mL

This suggests that the compound may modulate inflammatory pathways effectively.